Cas no 160825-67-2 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)-)
160825-67-2 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)-
CAS No:160825-67-2
MF:C21H24O4
MW:340.412866592407
CID:173374
Update Time:2024-03-01
2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)-
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)phenyl]-, (3R)- (9CI)
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)phenyl]-, (R)-
- Gancaonin Z
- 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)-
- (3R)-7,2-Dihydroxy-4'-methoxy-3'-prenylisoflavan
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- Inchi: 1S/C21H24O4/c1-13(2)4-7-18-19(24-3)9-8-17(21(18)23)15-10-14-5-6-16(22)11-20(14)25-12-15/h4-6,8-9,11,15,22-23H,7,10,12H2,1-3H3/t15-/m0/s1
- InChI Key: RMIHCTUWJGVJQB-HNNXBMFYSA-N
- SMILES: C1OC2=CC(O)=CC=C2C[C@@H]1C1=CC=C(OC)C(C/C=C(/C)\C)=C1O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- XLogP3: 3.045
2H-1-Benzopyran-7-ol,3,4-dihydro-3-[2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-, (3R)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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